molecular formula C12H14Cl2N4S B5681603 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine

3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine

Cat. No. B5681603
M. Wt: 317.2 g/mol
InChI Key: UZFLMOMZURRTHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine, also known as DCTA, is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in the field of scientific research, particularly in the areas of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to act by inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes. This leads to disruption of the membrane structure and ultimately cell death.
Biochemical and Physiological Effects
3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine inhibits the growth of fungal cells by disrupting their cell membranes. It has also been shown to have an inhibitory effect on the activity of certain enzymes, such as chitinase and glucosamine-6-phosphate synthase. In vivo studies have shown that 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has a low toxicity profile and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has several advantages as a research tool. It is relatively easy to synthesize and has a high purity level. It also exhibits potent antifungal activity, making it a useful tool for studying fungal biology. However, 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine also has some limitations. It has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine. One area of interest is its potential as a therapeutic agent for fungal infections. Further studies are needed to determine its efficacy and safety profile in humans. Another potential direction is to investigate its mechanism of action in more detail, which could lead to the development of new antifungal agents. Additionally, 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine could be used as a tool to study the role of ergosterol in fungal biology and to develop new methods for controlling fungal infections.

Synthesis Methods

The synthesis of 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine involves the reaction of 2,6-dichlorobenzyl chloride with potassium thioacetate in the presence of anhydrous potassium carbonate. The resulting intermediate is then reacted with 5-propyl-1H-1,2,4-triazole-3-thiol to yield 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine. The overall yield of this synthesis method is around 70%.

Scientific Research Applications

3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its potential as an antifungal agent. Several studies have shown that 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine exhibits potent antifungal activity against a wide range of fungal species, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. 3-[(2,6-dichlorobenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has also been shown to have antibacterial activity against some gram-positive bacteria.

properties

IUPAC Name

3-[(2,6-dichlorophenyl)methylsulfanyl]-5-propyl-1,2,4-triazol-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14Cl2N4S/c1-2-4-11-16-17-12(18(11)15)19-7-8-9(13)5-3-6-10(8)14/h3,5-6H,2,4,7,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZFLMOMZURRTHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NN=C(N1N)SCC2=C(C=CC=C2Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14Cl2N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.